Cas no 157996-59-3 (9-Acridinamine,2-bromo-)

9-Acridinamine,2-bromo- structure
9-Acridinamine,2-bromo- structure
Product Name:9-Acridinamine,2-bromo-
CAS No:157996-59-3
MF:C13H9BrN2
MW:273.127961874008
CID:225853
PubChem ID:154695
Update Time:2025-04-19

9-Acridinamine,2-bromo- Chemical and Physical Properties

Names and Identifiers

    • 9-Acridinamine,2-bromo-
    • 2-bromoacridin-9-amine
    • 9-Amino-2-bromoacridine
    • 3-AMINE-5-BROMOPYRIDINE ,98%
    • DTXSID60166338
    • 2-Bromo-9-acridinamine
    • 9-Acridinamine, 2-bromo-
    • SCHEMBL13696895
    • CCRIS 7987
    • RRF9FK9NFG
    • 157996-59-3
    • Inchi: 1S/C13H9BrN2/c14-8-5-6-12-10(7-8)13(15)9-3-1-2-4-11(9)16-12/h1-7H,(H2,15,16)
    • InChI Key: SGHQDINYPPBLCI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=C(C1C=CC=CC=1N=2)N

Computed Properties

  • Exact Mass: 271.99500
  • Monoisotopic Mass: 271.994911
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.612
  • Boiling Point: 463°Cat760mmHg
  • Flash Point: 233.8°C
  • Refractive Index: 1.793
  • PSA: 38.91000
  • LogP: 4.31390
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